Cas no 95507-60-1 (Gliderinin)

Gliderinin structure
Gliderinin structure
Product Name:Gliderinin
CAS No:95507-60-1
MF:C29H42O4
MW:454.641389369965
CID:808909
Update Time:2023-08-03

Gliderinin Chemical and Physical Properties

Names and Identifiers

    • 28-Noroleana-12,18-dien-29-oicacid, 3-hydroxy-11-oxo-, (3b,17a,20b)- (9CI)
    • glyderinine
    • Gliderinin
    • Inchi: 1S/C29H42O4/c1-25(2)21-9-14-29(6)23(27(21,4)12-10-22(25)31)20(30)15-19-18-16-26(3,24(32)33)11-7-17(18)8-13-28(19,29)5/h15-17,21-23,31H,7-14H2,1-6H3,(H,32,33)/t17-,21-,22-,23+,26-,27-,28+,29+/m0/s1
    • InChI Key: GTEBNRQRSIJPHQ-XFFWNHRZSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@H]5CC[C@@](C(=O)O)(C)C=C5C4=CC([C@H]23)=O)C1(C)C

Computed Properties

  • Exact Mass: 454.308
  • Monoisotopic Mass: 454.308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 974
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Density: 1.17
  • Boiling Point: 608.3°Cat760mmHg
  • Flash Point: 335.7°C
  • Refractive Index: 1.577
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